Cas no 1805414-55-4 (2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine)

2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine structure
1805414-55-4 structure
Product Name:2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine
CAS No:1805414-55-4
MF:C8H5F3N2
MW:186.133911848068
CID:4871808
Update Time:2023-08-20

2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine
    • Inchi: 1S/C8H5F3N2/c1-4-5(8(10)11)2-6(9)7(3-12)13-4/h2,8H,1H3
    • InChI Key: XGJDVTODJRFZHR-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=C(C#N)N=C1C)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • XLogP3: 2
  • Topological Polar Surface Area: 36.7

2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029047403-1g
2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine
1805414-55-4 97%
1g
$1,549.60 2022-04-01
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